Cas no 863588-30-1 (3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 863588-30-1
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 6304863
• PubChem ID: 3240683
• Update Time: 2025-05-23

3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-cyclohexyl-6-[(4-ethylphenyl)amino]pyrimidine-2,4(1H,3H)-dione
• HMS3310M01
• SMR000029965
• 3-cyclohexyl-6-[(4-ethylphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CHEMBL1445230
• HMS2164B06
• AKOS002050525
• MLS000094379
• 863588-30-1
• HMS1507G01
• 3-cyclohexyl-6-((4-ethylphenyl)amino)pyrimidine-2,4(1H,3H)-dione
• VU0174253-4
• MFCD05894340
• ChemDiv3_012101
• BRD-K64522118-001-01-8
• 3-cyclohexyl-6-(4-ethylanilino)-1H-pyrimidine-2,4-dione
• F0693-1087

• Inchi： 1S/C18H23N3O2/c1-2-13-8-10-14(11-9-13)19-16-12-17(22)21(18(23)20-16)15-6-4-3-5-7-15/h8-12,15,19H,2-7H2,1H3,(H,20,23)
• InChI Key： BEECZJUNTCQHIH-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C1CCCCC1)=O)NC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 313.17902698g/mol
• Monoisotopic Mass: 313.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863588-30-1)

The compound 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863588-30-1) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of both cyclohexyl and 4-ethylphenyl substituents contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of tetrahydropyrimidine derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of atoms in 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione allows for selective interactions with biological targets, which is crucial for developing novel therapeutic agents.

In particular, the amino group at the 6-position and the dione moiety at the 2,4 positions play pivotal roles in determining the compound's bioactivity. The cyclohexyl group enhances solubility and metabolic stability, while the 4-ethylphenyl ring contributes to binding affinity. These structural features have been extensively studied in recent years to optimize pharmacokinetic profiles and improve drug efficacy.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking simulations suggest that 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione can interact with enzymes and receptors involved in critical cellular pathways. This has opened new avenues for exploring its potential as an inhibitor or modulator of disease-related processes.

One of the most exciting developments in this field is the integration of machine learning techniques into drug design. By leveraging large datasets of known bioactive compounds, artificial intelligence algorithms can identify novel molecular structures with desired properties. The case of 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione exemplifies how computational methods can accelerate the discovery process.

The synthesis of this compound has also been refined through modern organic chemistry techniques. Catalytic processes and green chemistry principles have been employed to improve yield and reduce environmental impact. These innovations are essential for ensuring sustainable production methods in pharmaceutical manufacturing.

Preclinical studies have begun to elucidate the pharmacological profile of 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione. Initial results indicate that it exhibits promising activity against certain types of cancer cells while maintaining low toxicity. Further research is needed to fully understand its mechanism of action and potential side effects.

The role of tetrahydropyrimidine derivatives in addressing unmet medical needs cannot be overstated. Their versatility and efficacy make them valuable tools for developing next-generation therapeutics. As research continues to uncover new applications for this class of compounds, it is likely that molecules like 3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione will play a central role in future treatments.

In conclusion,3-cyclohexyl-6-(4-ethylphenyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863588-30-1) is a structurally intriguing compound with significant therapeutic potential. Its unique combination of substituents and functional groups positions it as a key candidate for further exploration in drug discovery. With ongoing advancements in synthetic methodologies and computational biology, this molecule is poised to contribute substantially to the development of innovative treatments for various diseases.